Cas no 135982-11-5 (Nonanoic acid, 9-bromo-, 1,1-dimethylethyl ester)
Nonanoic acid, 9-bromo-, 1,1-dimethylethyl ester is a brominated ester derivative of nonanoic acid, featuring a tert-butyl ester group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of specialty chemicals and pharmaceuticals. The presence of the bromine atom at the 9-position enhances its reactivity, making it valuable for nucleophilic substitution reactions or further functionalization. The tert-butyl ester group offers steric protection, improving stability during synthetic processes. Its well-defined structure and consistent purity make it suitable for research and industrial applications requiring precise molecular modifications. Proper handling is advised due to potential reactivity.
135982-11-5 structure
Product Name:Nonanoic acid, 9-bromo-, 1,1-dimethylethyl ester
CAS No:135982-11-5
MF:C13H25BrO2
MW:293.24040389061
MDL:MFCD31728663
CID:1239721
PubChem ID:23372472
Update Time:2025-05-27
Nonanoic acid, 9-bromo-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Nonanoic acid, 9-bromo-, 1,1-dimethylethyl ester
- tert-Butyl 9-bromononanoate
- EN300-22918465
- A1-21029
- MFCD31728663
- tert-Butyl9-bromononanoate
- 135982-11-5
- 9-Bromo-nonanoic acid tert-butyl ester
- DB-110532
- E79820
- SY268228
- 9-Bromononanoic acid tert-butyl ester
- SCHEMBL9361285
-
- MDL: MFCD31728663
- Inchi: 1S/C13H25BrO2/c1-13(2,3)16-12(15)10-8-6-4-5-7-9-11-14/h4-11H2,1-3H3
- InChI Key: HRLVMKFWHUUVAP-UHFFFAOYSA-N
- SMILES: BrCCCCCCCCC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 292.10379 g/mol
- Monoisotopic Mass: 292.10379 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 293.24
- XLogP3: 4.5
- Topological Polar Surface Area: 26.3Ų
Nonanoic acid, 9-bromo-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Bestfluorodrug | YFL00204-1.0g |
tert-butyl 9-bromononanoate |
135982-11-5 | 97% | 1.0g |
¥2400 | 2023-01-04 | |
| Bestfluorodrug | YFL00204-5.0g |
tert-butyl 9-bromononanoate |
135982-11-5 | 97% | 5.0g |
¥7400 | 2023-01-04 | |
| Bestfluorodrug | YFL00204-10.0g |
tert-butyl 9-bromononanoate |
135982-11-5 | 97% | 10.0g |
¥12000 | 2023-01-04 | |
| eNovation Chemicals LLC | Y1197590-5g |
tert-Butyl 9-Bromononanoate |
135982-11-5 | 95% | 5g |
$665 | 2024-07-19 | |
| Bestfluorodrug | YFL00204-1g |
tert-butyl 9-bromononanoate |
135982-11-5 | 97% | 1g |
¥960 | 2023-09-19 | |
| eNovation Chemicals LLC | Y1197590-5g |
tert-Butyl 9-Bromononanoate |
135982-11-5 | 95% | 5g |
$665 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1197590-1g |
tert-Butyl 9-Bromononanoate |
135982-11-5 | 95% | 1g |
$130 | 2025-02-27 | |
| Aaron | AR01JMTG-100mg |
9-Bromononanoic acid tert-butyl ester |
135982-11-5 | 97% | 100mg |
$32.00 | 2025-02-12 | |
| Aaron | AR01JMTG-250mg |
9-Bromononanoic acid tert-butyl ester |
135982-11-5 | 97% | 250mg |
$52.00 | 2025-02-12 | |
| Aaron | AR01JMTG-1g |
9-Bromononanoic acid tert-butyl ester |
135982-11-5 | 97% | 1g |
$122.00 | 2025-02-12 |
Nonanoic acid, 9-bromo-, 1,1-dimethylethyl ester Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
135982-11-5 (Nonanoic acid, 9-bromo-, 1,1-dimethylethyl ester) Related Products
- 13931-38-9(Pentanoic acid,5-bromo-, 1-methylethyl ester)
- 64135-07-5(Hexanoic acid, 6-bromo-, 1-methylethyl ester)
- 65868-63-5(Tert-butyl 6-bromohexanoate)
- 88987-42-2(tert-butyl 5-bromopentanoate)
- 110611-91-1(4-(((2R,3S,4R,5R,6R)-6-(Benzyloxy)-3-((diphenoxyphosphoryl)oxy)-4-(tetradecanoyloxy)-5-((S)-3-(tetradecanoyloxy)tetradecanamido)tetrahydro-2H-pyran-2-yl)methoxy)-4-oxobutanoic acid)
- 110661-91-1(t-Butyl 4-Bromobutanoate)
- 51100-47-1(7-Bromo-heptanoic Acid tert-Butyl Ester)
- 121108-82-5(2-Oxiranebutanoic acid, 2-(3-bromopropyl)-, ethyl ester)
- 70923-64-7(Isopropyl 4-Bromobutanoate)
- 85216-74-6(Undecanoic acid, 11-bromo-, 1,1-dimethylethyl ester)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk